Cas no 90503-15-4 (1-Amino-3-benzyloxy-propan-2-ol)

• Product Name: 1-Amino-3-benzyloxy-propan-2-ol
• CAS No: 90503-15-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD00183222
• CID: 91019
• PubChem ID: 342795
• Update Time: 2025-04-18

1-Amino-3-benzyloxy-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Benzyloxy-2-hydroxy-1-propylamine
• 1-amino-3-(benzyloxy)propan-2-ol
• 1-Amino-3-benzyloxy-propan-2-ol
• 1-amino-3-phenylmethoxypropan-2-ol
• (RS)-(3-benzyloxy-2-hydroxypropyl)amine
• 1-amino-3-benzyloxy-2-propanol
• 3-amino-1-(phenylmethoxy)propan-2-ol
• 3-benzyloxy-2-hydroxypropylamine
• ZGHLNQMMKJNJIH-UHFFFAOYSA-N
• HMS1697G12
• EN300-69620
• DTXSID50321732
• SCHEMBL2597853
• 2-Propanol, 1-amino-3-(phenylmethoxy)-
• 90503-15-4
• AKOS000139716
• MFCD00183222
• NSC-380677
• SB84351
• NSC380677
• AS-40633
• CS-0258264
• FT-0690965
• DB-030326

• MDL： MFCD00183222
• Inchi： 1S/C10H15NO2/c11-6-10(12)8-13-7-9-4-2-1-3-5-9/h1-5,10,12H,6-8,11H2
• InChI Key： ZGHLNQMMKJNJIH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(CN)O

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 55.5A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.11
• Boiling Point: 331.9°Cat760mmHg
• Flash Point: 154.5°C
• Refractive Index: 1.548
• PSA: 55.48000
• LogP: 1.22310
• Solubility: Not determined

1-Amino-3-benzyloxy-propan-2-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers